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Compound of Interest

Compound Name: Zinquin ethyl ester

Cat. No.: B013944

A Researcher's Guide to Selecting a Commercial
Zinquin Ethyl Ester Supplier

For researchers, scientists, and professionals in drug development, the selection of high-quality
chemical probes is a critical first step in ensuring the reliability and reproducibility of
experimental results. Zinquin ethyl ester is a widely used cell-permeable fluorescent probe for
the detection of intracellular zinc (Zn2*), an ion increasingly recognized for its role in cellular
signaling, apoptosis, and neurological processes. While numerous commercial suppliers offer
this reagent, performance can vary. This guide provides a framework for comparing the
performance of Zinquin ethyl ester from different suppliers, complete with supplier-provided
specifications, detailed experimental protocols for in-house validation, and visual guides to the
probe's mechanism and evaluation workflow.

Comparing Supplier Specifications

A preliminary comparison can be made based on the information provided by the suppliers
themselves. Key parameters to consider are purity, storage conditions, and stability. The
following table summarizes the publicly available data from several major suppliers. It is
important to note that while most suppliers claim a purity of 298%, lot-to-lot variability can still

OCcCur.
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Storage o o
. . . Excitation Emission
Supplier Purity Temperatur  Stability
(nm) (nm)
e
Cayman > 4 years[1]
_ >98%[1][2] -20°C[1][2] 368[1][2] 490[1][2]
Chemical [2]
Enzo Life 298% (HPLC) N
) -20°C[3][4] Not specified 368[3][4] 490[3][4]
Sciences [3114]
-20°C (1
MedchemExp month), N N
99.0%][5] 1-6 months[5]  Not specified Not specified
ress -80°C (6
months)[5]
TargetMol 98.1%][1] -20°C[1] Not specified 364[1] 385[1]
: UltraPure . . . "
AAT Bioquest d Not specified Not specified Not specified Not specified
grade
Biotium Not specified Not specified Not specified 364[6] 485[6]
Upto 12 " .
Abcam >99% -20°C Not specified Not specified
months

Mechanism of Action

Zinquin ethyl ester's function as an intracellular zinc probe is a multi-step process. The
following diagram illustrates this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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